Cas no 1314776-28-7 (1-(2-chloro-5-nitrophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-chloro-5-nitrophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314776-28-7
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 5914873
• PubChem ID: 165858838
• Update Time: 2025-11-07

1-(2-chloro-5-nitrophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-nitrophenyl)cyclopropane-1-carbonitrile
• 1314776-28-7
• EN300-1985486

• Inchi： 1S/C10H7ClN2O2/c11-9-2-1-7(13(14)15)5-8(9)10(6-12)3-4-10/h1-2,5H,3-4H2
• InChI Key： DQOOLAQKKPCEOA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1(C#N)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.0196052g/mol
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(2-chloro-5-nitrophenyl)cyclopropane-1-carbonitrile

1-(2-chloro-5-nitrophenyl)cyclopropane-1-carbonitrile: A Comprehensive Overview

The compound with CAS No. 1314776-28-7, commonly referred to as 1-(2-chloro-5-nitrophenyl)cyclopropane-1-carbonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its compatibility with modern synthetic methodologies.

The cyclopropane ring in this compound is a key structural feature that contributes to its stability and reactivity. The presence of the cyano group (-CN) further enhances its electronic properties, making it a valuable component in the synthesis of complex molecules. The chlorine and nitro groups attached to the phenyl ring introduce additional functionality, enabling this compound to participate in a wide range of chemical transformations.

Recent research has focused on the synthesis and characterization of 1-(2-chloro-5-nitrophenyl)cyclopropane-1-carbonitrile. Scientists have developed novel methods to optimize its production, ensuring higher yields and better purity. These advancements have been documented in reputable journals, where researchers emphasize the importance of this compound in creating bioactive molecules with potential therapeutic applications.

In terms of applications, this compound has shown promise in the development of new drugs targeting various diseases. Its ability to act as a precursor in the synthesis of biologically active compounds makes it an essential building block in medicinal chemistry. Additionally, its role in agrochemicals has been explored, with studies indicating its potential as an effective pesticide or herbicide.

The environmental impact of 1-(2-chloro-5-nitrophenyl)cyclopropane-1-carbonitrile has also been a topic of interest. Researchers are investigating its biodegradability and toxicity to ensure that its use does not pose significant risks to ecosystems. Preliminary findings suggest that it can be safely managed under controlled conditions, aligning with current environmental regulations.

From a structural standpoint, the compound's cyclopropane ring provides rigidity, which is advantageous in certain chemical reactions. The cyano group acts as an electron-withdrawing group, influencing the reactivity of the molecule. This makes it particularly useful in reactions requiring precise control over electronic effects.

Furthermore, the presence of both chlorine and nitro groups on the phenyl ring introduces steric and electronic effects that can be exploited in various synthetic strategies. These groups also enhance the molecule's solubility properties, making it easier to handle in different solvents.

In conclusion, 1-(2-chloro-5-nitrophenyl)cyclopropane-1-carbonitrile (CAS No. 1314776-28-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry, driving innovation in drug discovery, agrochemicals, and materials science. As research continues to uncover new potentials for this compound, its role in advancing chemical science is expected to grow significantly.